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Compound of Interest

Compound Name:
Sodium 4-

isopropylbenzenesulfonate

Cat. No.: B100814 Get Quote

Essential Safety and Handling Guide for Sodium
4-isopropylbenzenesulfonate
This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Sodium 4-isopropylbenzenesulfonate. It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical Identifier:

Name: Sodium 4-isopropylbenzenesulfonate

CAS Number: 15763-76-5 or 32073-22-6[1][2][3]

Molecular Formula: C₉H₁₁NaO₃S[1][3]

Hazard Identification and Personal Protective
Equipment (PPE)
Sodium 4-isopropylbenzenesulfonate is classified as a hazardous substance that requires

specific protective measures to be taken to avoid exposure.
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Hazard Summary:

Hazard Classification GHS Hazard Statement

Skin Irritation (Category 2) H315: Causes skin irritation[1]

Eye Irritation (Category 2) H319: Causes serious eye irritation[1]

| Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation |

H335: May cause respiratory irritation[1] |

Required Personal Protective Equipment (PPE):

To mitigate the risks associated with handling Sodium 4-isopropylbenzenesulfonate, the

following PPE is mandatory.

Body Part Required PPE Specification

Hands Chemical-resistant gloves
Nitrile or latex gloves are

suitable.[4]

Body
Protective clothing/Laboratory

coat
To prevent skin contact.

Eyes/Face

Safety glasses with side

shields or Goggles, Face

shield

Goggles should be worn when

there is a risk of splashing. A

face shield offers additional

protection.[4]

Respiratory
Use in a well-ventilated

area/Fume hood

Avoid breathing dust.[1] A

respirator may be necessary

for large quantities or in poorly

ventilated areas.

Operational Plan for Safe Handling
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe working environment.
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Step 1: Preparation and Engineering Controls

Ensure a safety shower and eye wash station are readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

dust.[1]

Keep the container tightly closed when not in use.[1]

Step 2: Donning PPE

Put on all required PPE as specified in the table above before handling the chemical.

Step 3: Chemical Handling

Avoid contact with skin, eyes, and clothing.

Avoid the formation of dust.[5]

Wash hands thoroughly after handling.[1]

Step 4: Storage

Store in a cool, dry, and well-ventilated place.[1]

Store in a tightly closed container.[1]

Keep under an inert atmosphere and protect from moisture.[5]

Emergency Procedures
In the event of exposure, immediate action is required.
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Exposure Route First Aid Measures

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.[1][5]

Skin Contact

Take off contaminated clothing and wash it

before reuse. Wash with plenty of water. If skin

irritation occurs: Get medical advice/attention.

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[1]

Ingestion
Rinse mouth. Call a POISON CENTER or

doctor if you feel unwell.[6]

Disposal Plan
Proper disposal of Sodium 4-isopropylbenzenesulfonate and its containers is essential to

prevent environmental contamination.

Chemical Waste: Dispose of contents/container to an approved waste disposal plant.[5][6] All

disposal practices must be in accordance with local, state, and federal regulations.

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste.

Empty Containers: Handle uncleaned containers like the product itself.[6] Do not reuse

empty containers.

Experimental Workflow for Handling Sodium 4-isopropylbenzenesulfonate
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Workflow for Handling Sodium 4-isopropylbenzenesulfonate
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Caption: Workflow for the safe handling and disposal of Sodium 4-
isopropylbenzenesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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